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Compound of Interest

Compound Name: 2-Bromo-3-hydroxybenzaldehyde

Cat. No.: B121576

Essential Safety and Handling Guide for 2-
Bromo-3-hydroxybenzaldehyde

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This guide provides critical safety protocols, operational procedures, and disposal plans for the
handling of 2-Bromo-3-hydroxybenzaldehyde (CAS No. 196081-71-7). Adherence to these
guidelines is essential for ensuring personal safety and maintaining a secure laboratory
environment.

Hazard Identification and Personal Protective
Equipment (PPE)

2-Bromo-3-hydroxybenzaldehyde is a hazardous chemical that requires careful handling to
prevent adverse health effects. The Globally Harmonized System (GHS) of Classification and
Labelling of Chemicals identifies it with several hazard statements.[1] It is harmful if swallowed,
in contact with skin, or inhaled, and causes skin and serious eye irritation.[1] Therefore, the use
of appropriate personal protective equipment is mandatory.

Quantitative Hazard Data
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Hazard Classification GHS Code Signal Word
Acute Toxicity, Oral H302 Warning
Acute Toxicity, Dermal H312 Warning
Skin Corrosion/Irritation H315 Warning

Serious Eye Damage/Eye

o H319 Warning
Irritation
Acute Toxicity, Inhalation H332 Warning
Specific target organ toxicity —
single exposure (Respiratory H335 Warning

tract irritation)

Source: PubChem CID 3714674[1]

Recommended Personal Protective Equipment (PPE)
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.. . Specifications and Best
PPE Category Minimum Requirement o——
ractices

Must conform to EN 166 (EU)
or NIOSH (US) standards. A

face shield may be necessary

Safety glasses with side-

Eye and Face Protection shields or chemical safety

goggles. ]
for splash-prone operations.

Nitrile or neoprene gloves are

recommended based on data

for similar compounds. Always
] ] ] inspect gloves for tears or

Hand Protection Chemical-resistant gloves.

punctures before use and

dispose of contaminated

gloves in accordance with

applicable laws.

Wear a fully buttoned lab coat.
) ] For larger quantities, consider
Skin and Body Protection Laboratory coat. i )
a chemical-resistant apron or

coveralls.

Not generally required for
small quantities in a well-
ventilated area or chemical

) ) ) fume hood. If dust is generated

Respiratory Protection A NIOSH-approved respirator. S

or ventilation is inadequate, an
N95 dust mask or a respirator
with appropriate cartridges

should be used.

Operational and Disposal Plans

A systematic approach to handling and disposal is crucial to minimize exposure and
environmental contamination.

Step-by-Step Handling Protocol

e Preparation:
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[e]

Thoroughly review the Safety Data Sheet (SDS) before starting any work.

o

Ensure all necessary PPE is readily available and in good condition.

[¢]

Work in a well-ventilated area, preferably within a certified chemical fume hood.

[¢]

Keep an emergency eyewash station and safety shower accessible.

e Handling:

[e]

When handling the solid, avoid generating dust. Use a spatula for transfers.

[e]

For weighing, use a balance inside a fume hood or a ventilated enclosure.

o

When preparing solutions, slowly add the solid to the solvent to prevent splashing.

[¢]

Keep containers tightly closed when not in use.
e In Case of a Spill:
o Evacuate the immediate area.

o Wearing appropriate PPE, cover the spill with an inert absorbent material like sand or
vermiculite.

o Carefully sweep up the absorbed material and place it in a sealed, labeled container for
hazardous waste disposal.

o Ventilate the area and clean the spill site thoroughly.

Disposal Plan

All waste containing 2-Bromo-3-hydroxybenzaldehyde must be treated as hazardous waste.

o Chemical Waste: Dispose of unused 2-Bromo-3-hydroxybenzaldehyde and any
contaminated materials in a designated, labeled hazardous waste container. The container
must be kept closed and stored in a cool, dry, well-ventilated area away from incompatible
materials.
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o Contaminated PPE: Used gloves, lab coats, and other disposable PPE should be placed in a
sealed bag and disposed of as hazardous waste.

» Disposal Method: Arrange for disposal through a licensed hazardous waste disposal
company. Do not dispose of down the drain or in regular trash.

Experimental Workflow Visualization

The following diagram outlines the standard workflow for the safe handling of 2-Bromo-3-
hydroxybenzaldehyde, from initial preparation to final disposal.
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Safe Handling Workflow for 2-Bromo-3-hydroxybenzaldehyde
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Caption: Workflow for the safe handling of 2-Bromo-3-hydroxybenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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